![molecular formula C18H15N3 B5657711 6-allyl-9-methyl-6H-indolo[2,3-b]quinoxaline](/img/structure/B5657711.png)
6-allyl-9-methyl-6H-indolo[2,3-b]quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Quinoxaline derivatives, including compounds like "6-allyl-9-methyl-6H-indolo[2,3-b]quinoxaline", are an important class of heterocyclic compounds. They are synthesized through various methods and have diverse applications in medicinal chemistry due to their pharmacological activities. The core structure of quinoxaline is characterized by a bicyclic system comprising a benzene ring fused with a pyrazine ring (Pereira et al., 2015).
Synthesis Analysis
Recent advances in the synthesis of quinoxalines have been achieved through classical, modern, and green methods. These methods allow for the versatile construction of novel heterocyclic scaffolds, highlighting the importance of quinoxaline as a building block in medicinal chemistry research (Avula et al., 2023).
Molecular Structure Analysis
The molecular structure of quinoxaline derivatives, including "6-allyl-9-methyl-6H-indolo[2,3-b]quinoxaline", is characterized by the presence of nitrogen atoms in the ring, which significantly impacts their chemical properties and biological activities. The structure-activity relationship (SAR) analysis of these compounds is critical for the development of new therapeutics (Agarwal et al., 2023).
Chemical Reactions and Properties
Quinoxaline and its derivatives undergo various chemical reactions, including cycloadditions, nucleophilic substitutions, and electrophilic additions, which are essential for the functionalization and diversification of their structures. These reactions are facilitated by the electron-rich nature of the quinoxaline nucleus (Mishra et al., 2022).
Physical Properties Analysis
The physical properties of quinoxaline derivatives, such as solubility, melting point, and boiling point, are influenced by their molecular structure. Modifications in the quinoxaline core can lead to significant changes in these properties, affecting their pharmacokinetic profiles and applicability in drug development (Yang et al., 2023).
Chemical Properties Analysis
Quinoxaline derivatives exhibit a wide range of chemical properties, including redox characteristics, photophysical properties, and the ability to form complex structures. These properties are crucial for their application in various fields, including as ligands in coordination chemistry and as active pharmaceutical ingredients (Dey et al., 2018).
properties
IUPAC Name |
9-methyl-6-prop-2-enylindolo[3,2-b]quinoxaline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3/c1-3-10-21-16-9-8-12(2)11-13(16)17-18(21)20-15-7-5-4-6-14(15)19-17/h3-9,11H,1,10H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMEOKGJGNXIHIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C3=NC4=CC=CC=C4N=C23)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.